Cas no 42753-75-3 (5-Amino-2-hydroxybenzoic Acid Methyl Ester)

• Product Name: 5-Amino-2-hydroxybenzoic Acid Methyl Ester
• CAS No: 42753-75-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD01317557
• CID: 330482
• PubChem ID: 135127
• Update Time: 2025-07-21

5-Amino-2-hydroxybenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-hydroxybenzoate
• Methyl 5-Aminosalicylate
• 5-Amino-2-hydroxybenzoic Acid Methyl Ester
• Benzoic acid,5-amino-2-hydroxy-, methyl ester
• C8H9NO3
• AS-10367
• FT-0679202
• AM86964
• Benzoic acid, 5-amino-2-hydroxy-, methyl ester
• BB 0258044
• A872826
• BRN 2803211
• 5-aminosalicylic acid methyl ester
• methyl-5-aminosalicylate
• MFCD01317557
• SCHEMBL267165
• 5-amino-2-hydroxy-benzoic acid methyl ester
• Salicylic acid, 5-amino-, methyl ester
• Methyl 5-aminosalicylate, 97%
• METHYL5-AMINOSALICYLATE
• 3-14-00-01457 (Beilstein Handbook Reference)
• methyl 2-hydroxy-5-aminobenzoate
• DTXSID10195416
• Methyl m-aminosalicylate
• SY060717
• CS-0043810
• 5-Amino-2-hydroxybenzoic acid methyl ester; 5-Amino-2-hydroxybenzoic acid methyl ester; Methyl 2-hydroxy-5-aminobenzoate; Methyl 5-amino-2-hydroxybenzoate; Methyl 5-aminosalicylate; Methyl m-aminosalicylate
• 42753-75-3
• 3-amino-6-hydroxy-benzoic-acid-methyl ester
• EN300-868984
• AB-131/42300689
• Mesalazine Methyl Ester
• AKOS009265415
• MXUHMQZOATZRIK-UHFFFAOYSA-N
• DB-070335
• Benzoic acid, 5-amino-2-hydroxy-, methyl ester (9CI)
• STK503783
• DTXCID20117907

• MDL： MFCD01317557
• Inchi： 1S/C8H9NO3/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4,10H,9H2,1H3
• InChI Key： MXUHMQZOATZRIK-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: solid
• Density: 1.305
• Melting Point: 95-99 °C (lit.)
• Boiling Point: 319.2℃ at 760 mmHg
• Flash Point: 146.8°C
• Refractive Index: 1.605
• PSA: 72.55000
• LogP: 1.34220
• Solubility: Not available

5-Amino-2-hydroxybenzoic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26
• RTECS：VO1683100
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22; R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-Amino-2-hydroxybenzoic Acid Methyl Ester

Introduction to 5-Amino-2-hydroxybenzoic Acid Methyl Ester (CAS No. 42753-75-3)

5-Amino-2-hydroxybenzoic Acid Methyl Ester, chemically designated as methyl 2-amino-3-hydroxybenzoate, is a versatile intermediate in organic synthesis and pharmaceutical chemistry. With the CAS number 42753-75-3, this compound has garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules. Its unique structural features, including both amino and hydroxyl functional groups, make it a valuable building block for constructing more complex pharmacophores.

The compound belongs to the class of hydroxybenzoic acid derivatives, which are widely studied for their biological activities. The presence of both an amino group and a hydroxyl group on a benzoic acid core enhances its reactivity, allowing for diverse chemical modifications. These modifications can be tailored to produce derivatives with specific biological functions, making 5-Amino-2-hydroxybenzoic Acid Methyl Ester a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been significant interest in developing novel therapeutic agents derived from natural product scaffolds. Hydroxybenzoic acid derivatives, such as 5-Amino-2-hydroxybenzoic Acid Methyl Ester, have been investigated for their potential in treating various diseases, including inflammatory disorders and infectious diseases. The structural motifs of these compounds often mimic natural products that have demonstrated efficacy in clinical settings.

One of the most compelling aspects of 5-Amino-2-hydroxybenzoic Acid Methyl Ester is its role as a precursor in the synthesis of antimicrobial agents. The combination of an amino group and a hydroxyl group provides multiple sites for functionalization, enabling the creation of molecules that can interact with bacterial or viral targets. For instance, researchers have explored its use in developing novel quinolone analogs, which are known for their broad-spectrum antimicrobial activity.

Additionally, the compound has shown promise in the field of anticancer research. Hydroxybenzoic acid derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines. The mechanism behind this activity often involves the interference with key cellular pathways involved in tumor growth and progression. By modifying the structure of 5-Amino-2-hydroxybenzoic Acid Methyl Ester, scientists aim to enhance its potency and selectivity for cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 5-Amino-2-hydroxybenzoic Acid Methyl Ester typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are commonly employed to introduce the desired functional groups while maintaining regioselectivity.

In academic research, 5-Amino-2-hydroxybenzoic Acid Methyl Ester has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure allows researchers to test hypotheses about how different functional groups influence chemical reactivity. These studies contribute to the broader understanding of organic chemistry principles and can lead to innovations in drug discovery pipelines.

The pharmaceutical industry has also recognized the potential of 5-Amino-2-hydroxybenzoic Acid Methyl Ester as a key intermediate in producing novel therapeutics. Companies are investing in research to explore its applications in treating neurological disorders, where hydroxybenzoic acid derivatives have shown neuroprotective properties. Furthermore, its role in developing anti-inflammatory agents is being investigated due to its ability to modulate immune responses without causing significant side effects.

From a chemical biology perspective, 5-Amino-2-hydroxybenzoic Acid Methyl Ester serves as a valuable tool for studying enzyme inhibition and receptor binding interactions. Its structural features allow it to interact with biological targets in specific ways, providing insights into drug-receptor dynamics. This information is crucial for designing drugs with improved pharmacokinetic profiles and reduced off-target effects.

The environmental impact of synthesizing and using 5-Amino-2-hydroxybenzoic Acid Methyl Ester is another area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to optimize processes, ensuring that the production of this compound aligns with environmental regulations and promotes sustainable practices.

In conclusion, 5-Amino-2-hydroxybenzoic Acid Methyl Ester (CAS No. 42753-75-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural properties make it an excellent candidate for synthesizing bioactive molecules with applications ranging from antimicrobial agents to anticancer drugs. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.